Cas no 84833-25-0 (N-(3-Acetylphenyl)benzamide)

N-(3-Acetylphenyl)benzamide structure
N-(3-Acetylphenyl)benzamide structure
Product Name:N-(3-Acetylphenyl)benzamide
CAS No:84833-25-0
MF:C15H13NO2
MW:239.269223928452
MDL:MFCD00516837
CID:1826663
PubChem ID:730417
Update Time:2025-09-27

N-(3-Acetylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(3-acetylphenyl)-
    • N-(3-Acetylphenyl)benzamide
    • DB-320313
    • MFCD00516837
    • BBL037024
    • AB00090672-01
    • SR-01000409396
    • Z30816267
    • 84833-25-0
    • STK053491
    • AKOS000180413
    • SCHEMBL7500312
    • CS-0315551
    • ALBB-002898
    • TIMTEC-BB SBB000780
    • SR-01000409396-1
    • VS-13834
    • Cambridge id 5617838
    • MDL: MFCD00516837
    • Inchi: 1S/C15H13NO2/c1-11(17)13-8-5-9-14(10-13)16-15(18)12-6-3-2-4-7-12/h2-10H,1H3,(H,16,18)
    • InChI Key: WLMCJZXPENYTMD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NC1=CC=CC(C(C)=O)=C1

Computed Properties

  • Exact Mass: 239.094628657g/mol
  • Monoisotopic Mass: 239.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 322.1±25.0 °C at 760 mmHg
  • Flash Point: 114.8±23.3 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(3-Acetylphenyl)benzamide Security Information

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